Cas no 5709-65-9 (1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde)

• Product Name: 1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde
• CAS No: 5709-65-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD09864234
• CID: 346512
• PubChem ID: 28063250
• Update Time: 2025-10-28

1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-1H-Imidazole-2-carboxaldehyde
• LogP
• 1-(4-METHOXYPHENYL)-1H-IMIDAZOLE-2-CARBALDEHYDE
• 1-(4-methoxyphenyl)imidazole-2-carbaldehyde
• 1H-Imidazole-2-carboxaldehyde, 1-(4-methoxyphenyl)-
• MLXXXBDXGQSUSK-UHFFFAOYSA-N
• BS-38347
• AKOS006340590
• SCHEMBL15875280
• DTXSID30650799
• 5709-65-9
• CS-0363559
• MFCD09864234
• 1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde

• MDL： MFCD09864234
• Inchi： 1S/C11H10N2O2/c1-15-10-4-2-9(3-5-10)13-7-6-12-11(13)8-14/h2-8H,1H3
• InChI Key： MLXXXBDXGQSUSK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=CN=C1C=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 392.9±44.0 °C at 760 mmHg
• Flash Point: 148.4±28.4 °C
• PSA: 44.12

1-(4-methoxyphenyl)-1H-imidazole-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃